![molecular formula C12H18Cl2N2O B1432327 3-(Pyridin-4-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride CAS No. 1820704-09-3](/img/structure/B1432327.png)
3-(Pyridin-4-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride
Overview
Description
3-(Pyridin-4-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride, also known as P4OA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. P4OA belongs to the class of bicyclic compounds and is structurally similar to the neurotransmitter acetylcholine.
Scientific Research Applications
Chemical Reactivity and Synthesis
The chemical reactivity of compounds related to 3-(Pyridin-4-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride has been a subject of research. Studies have explored the synthesis of various azabicyclic compounds and their reactivity, particularly focusing on the synthesis and structural analysis of azabicyclo[3.2.1]octane derivatives. For instance, research has examined the synthesis and stereochemical determination of active metabolites and intermediates in the synthesis of potent inhibitors (Chen et al., 2010), as well as the development of novel synthetic methods for azabicyclic compounds (Jo et al., 2018).
Pharmaceutical Applications
Compounds structurally similar to 3-(Pyridin-4-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride have been studied for their pharmaceutical applications. These studies focus on the synthesis of analogs and derivatives with potential therapeutic applications, such as nicotinic acetylcholine receptor ligands (Bhatti et al., 2008). Additionally, the preparation of novel azabicyclic amines and their activity in receptor assays has been explored, offering insights into potential applications in drug discovery (Walker et al., 2008).
Catalysis and Material Science
Research in catalysis and material science has also involved azabicyclic compounds. Studies have demonstrated the use of azabicyclo[3.2.1]octane derivatives in catalytic processes, such as asymmetric synthesis and cycloaddition reactions (Reddy & Davies, 2007). These findings have implications for the development of new materials and catalysts.
properties
IUPAC Name |
3-pyridin-4-yloxy-8-azabicyclo[3.2.1]octane;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O.2ClH/c1-2-10-8-12(7-9(1)14-10)15-11-3-5-13-6-4-11;;/h3-6,9-10,12,14H,1-2,7-8H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NDRKBZQCNOXYLM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC(CC1N2)OC3=CC=NC=C3.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18Cl2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Pyridin-4-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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